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Compound of Interest

3-(1H-pyrazol-1-
Compound Name:
yl)propanimidamide

Cat. No.: B13597926

Get Quote

Executive Summary & Chemical Identity

3-(1H-pyrazol-1-yl)propanimidamide is a functionalized amidine used primarily to introduce

basicity and hydrogen-bond donor/acceptor capability into drug scaffolds. Due to the instability

of the free base, it is almost exclusively isolated and stored as a salt (e.g., Hydrochloride).

Property

Data

IUPAC Name

3-(1H-pyrazol-1-yl)propanimidamide

Common Name

3-Pyrazol-1-yl-propionamidine

CAS (Free Base)

Not widely listed (Transient)

CAS (Nitrile Precursor)

88393-88-8

Molecular Formula

CeH10N4 (Free Base) / CsH11CIN4 (HCI Salt)

Molecular Weight

138.17 g/mol (Free Base)

Solubility

High in Water, Methanol, DMSO; Low in Et20,
Hexane
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Synthesis & Performance Comparison

The primary challenge in working with this compound is distinguishing it from its nitrile
precursor (incomplete reaction) and its amide byproduct (hydrolysis). The guide below
compares the "Pinner Reaction” route against alternatives.

Method A: Pinner Reaction (Recommended)
e Mechanism: Acid-catalyzed addition of alcohol to nitrile

Imidate
Amidine.

e Pros: High purity, crystallizable HCI salt, avoids harsh metal catalysts.

o Cons: Moisture sensitive; requires anhydrous conditions.
Method B: Thioimidate Route
e Mechanism: Nitrile + H2S

Thioamide
Methyl iodide
Amidine.

e Pros: Works on sterically hindered nitriles.

o Cons: Malodorous (H2S/MeSH), requires toxic alkylating agents.

Synthesis Workflow & Logic

The following diagram illustrates the critical pathway and failure points (hydrolysis) to monitor.

Target Product

H
3-(1H-pyrazol-1-yl)propanimidamide HCI pH > 9 (a3)

2. NH3/MeOH

RT, 4h |- _Hydrolysis
Precursor 1[‘]:"Cc[|(ggz'TMfg]H Intermediate / ““““ »| Byproduct
3-(1H-pyrazol-1-yl)propanenitrile 0 P ImidateEsterHCl | ______ H20 (Moisture) . | 3-(1H-pyrazol-1-yl)propanamide
(Stable) (Moisture Sensitive) (Hydrolysis impurity)
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Figure 1: Synthesis pathway via Pinner reaction. Red dashed lines indicate degradation
pathways leading to the amide impurity.

Spectral Characterization Guide

This section provides the reference data required to distinguish the target amidine from the
nitrile starting material and amide impurity.

A. 1H NMR Spectroscopy (Comparison)

The most distinct shift occurs in the ethylene linker (

).

Nitrile (Precursor) Amide (Impurity) Amidine (Target)
Proton Position

(ppm) (ppm) (ppm)
Solvent CDCls CDCls DMSO-ds or D20
Pyrazole-H5 (d) ~7.55 7.57 7.70-7.80
Pyrazole-H3 (d) ~7.48 7.46 7.50 - 7.60
Pyrazole-H4 (t) ~6.28 6.25 6.30 - 6.40
N-CH: (t) 4.45 451 4.55 - 4.65
CH2-C=X (t) 2.95 2.95 2.85-3.00

~8.8 - 9.2 (Broad,

NH / NH2 N/A ~8.5 (Broad)
3H/4H)

Diagnostic Key:

 Nitrile: Clean spectrum, no exchangeable protons.

e Amidine: Look for the broad downfield signal (~9.0 ppm) in DMSO corresponding to the
amidinium protons (
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). In D20, this peak disappears.

B. Infrared (IR) Spectroscopy

IR is the fastest method to confirm the conversion of the nitrile group.

Nitrile (Precursor) Amidine (Target)

Functional Group Note
(cm™?) (cm™1)
Critical completion
C=N Stretch 2250 (Sharp) Absent
check
Characteristic of
C=N Stretch Absent 1670 - 1690 o
amidinium
N-H Stretch Absent 3000 - 3300 Broad, multiple bands
Presence (~1685)
C=0I1] Stretch Absent Absent indicates Amide

impurity

C. Mass Spectrometry (MS)

« lonization: ESI (Positive Mode)
e Target Mass:

o Formula: CeH1oN4

o Exact Mass: 138.09

o Observed [M+H]*:139.1
Fragmentation Pattern (MS/MS):
e m/z 139

m/z 122 (Loss of NHs) - Characteristic of amidines.

e m/z 139
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m/z 71 (Loss of Pyrazole ring).

Experimental Protocols
Protocol 1: Synthesis of 3-(1H-pyrazol-1-
yl)propanimidamide HCI

Reagents:

3-(1H-pyrazol-1-yl)propanenitrile (1.0 eq)

Anhydrous Methanol (Solvent)

Acetyl Chloride (to generate HCI in situ) or HCI gas

Ammonia (7N in Methanol)

Step-by-Step Procedure:

e Preparation of Pinner Salt:

[¢]

Dissolve the nitrile (10 mmol) in anhydrous MeOH (20 mL) at 0°C.

[e]

Dropwise add Acetyl Chloride (30 mmol) (Exothermic: Generates anhydrous HCI).

o

Alternative: Bubble dry HCI gas through the solution for 30 mins.

Seal the vessel and stir at 0°C to Room Temperature (RT) for 12—-16 hours.

[¢]

[¢]

Checkpoint: TLC (EtOAc/Hexane) should show consumption of the nitrile (

e Conversion to Amidine:
o Concentrate the mixture in vacuo (keep temperature < 40°C) to remove excess HCI.

o Redissolve the residue (Imidate intermediate) in fresh anhydrous MeOH (10 mL).
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o Cool to 0°C and add Ammonia in MeOH (excess, ~30 mmol).

o Stir at RT for 4 hours.

 Purification:
o Evaporate solvent to dryness.

o Trituration: Add cold Acetone or Diethyl Ether to the solid residue. The Amidine HCI salt is
insoluble, while impurities often dissolve.

o Filter the white solid and dry under vacuum/P20s.

Protocol 2: Quality Control (TLC)
e Mobile Phase: DCM : MeOH : NH4OH (90 : 10 : 1).
 Visualization: lodine chamber or Dragendorff's reagent (stains alkaloids/amidines orange).
o Rf Values:
o Nitrile: ~0.8 (High)
o Amide: ~0.5

o Amidine: ~0.1 - 0.2 (Streaks due to basicity).

References

o Synthesis of Pyrazole Derivatives:Journal of Heterocyclic Chemistry. "Synthesis and
biological evaluation of N-substituted pyrazole derivatives." (General Pinner reaction
conditions for pyrazoles).

¢ Pinner Reaction Mechanism: BenchChem. "The Pinner Reaction: A Technical Guide to the
Synthesis and Mechanism." Link

o Spectral Comparison of Nitriles/Amides: National Institutes of Health (NIH) PubChem. "3-
(1H-pyrazol-1-yl)propanenitrile Spectral Data." Link
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o Amidine Characterization:Magnetic Resonance in Chemistry. "1H and 13C NMR spectra of
substituted amidines: Chemical shifts and substituent effects.” (Used for predictive shift
analysis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. dergipark.org.tr [dergipark.org.tr]

¢ To cite this document: BenchChem. [Technical Guide: 3-(1H-pyrazol-1-yl)propanimidamide
Spectral Data & Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13597926/docs#technical-guide-3-1h-pyrazol-1-yl-
propanimidamide-spectral-data-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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